Cas no 2549032-49-5 (1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 2549032-49-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5327309
• PubChem ID: 154853887
• Update Time: 2025-05-19

1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-Cyclohexen-1-yl)ethyl]-4-(hydroxymethyl)-2-pyrrolidinone
• 2549032-49-5
• F6782-4270
• 1-[2-(cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one
• AKOS040727692
• 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one

• Inchi： 1S/C13H21NO2/c15-10-12-8-13(16)14(9-12)7-6-11-4-2-1-3-5-11/h4,12,15H,1-3,5-10H2
• InChI Key： CSUFAGOQUQOGSB-UHFFFAOYSA-N
• SMILES： O=C1CC(CO)CN1CCC1=CCCCC1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.9±25.0 °C(Predicted)
• pka: 14.56±0.10(Predicted)

Additional information on 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one

1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one: A Comprehensive Overview

CAS No. 2549032-49-5, also known as 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The cyclohexenyl moiety in the structure of 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one is particularly noteworthy. Cyclohexenyl rings are known for their stability and the ability to influence the conformational flexibility of molecules, which can have significant implications for drug design and activity. The presence of this ring system in the compound may contribute to its enhanced bioavailability and metabolic stability, making it a promising candidate for further investigation.

The hydroxymethyl group attached to the pyrrolidine ring is another key feature of this compound. Hydroxymethyl groups are versatile functional groups that can participate in various chemical reactions, including hydrogen bonding and nucleophilic substitution. In the context of medicinal chemistry, the hydroxymethyl group can enhance the solubility and pharmacokinetic properties of the molecule, which are crucial for optimizing its therapeutic potential.

Recent studies have explored the biological activities of 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity could make 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one a valuable tool in the development of targeted cancer therapies.

In addition to its potential as an enzyme inhibitor, 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce inflammatory markers and alleviate symptoms in animal models of inflammation, suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic profile of 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one has also been a focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its use in clinical settings. Studies have indicated that 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate.

Moreover, the safety profile of 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical development.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and therapeutic potential of 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one. Ongoing studies are exploring its efficacy in various disease models and investigating potential synergistic effects with other therapeutic agents. Additionally, efforts are underway to optimize the synthesis and formulation of this compound to enhance its stability and bioavailability.

In conclusion, 1-[2-(Cyclohex-1-en-1-yl)ethyl]-4-(hydroxymethyl)pyrrolidin-2-one (CAS No. 2549032-49-5) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical data make it an exciting candidate for further investigation and development as a therapeutic agent.